Cas no 2138113-61-6 (1-(5-methyl-1,3-thiazol-2-yl)methylcyclopropane-1-sulfonyl chloride)
1-(5-methyl-1,3-thiazol-2-yl)methylcyclopropane-1-sulfonyl chloride Chemical and Physical Properties
Names and Identifiers
-
- 1-(5-methyl-1,3-thiazol-2-yl)methylcyclopropane-1-sulfonyl chloride
- EN300-1143434
- 1-[(5-methyl-1,3-thiazol-2-yl)methyl]cyclopropane-1-sulfonyl chloride
- 2138113-61-6
-
- Inchi: 1S/C8H10ClNO2S2/c1-6-5-10-7(13-6)4-8(2-3-8)14(9,11)12/h5H,2-4H2,1H3
- InChI Key: OJMHYZOOSNVQSF-UHFFFAOYSA-N
- SMILES: ClS(C1(CC2=NC=C(C)S2)CC1)(=O)=O
Computed Properties
- Exact Mass: 250.9841486g/mol
- Monoisotopic Mass: 250.9841486g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 321
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 83.6Ų
1-(5-methyl-1,3-thiazol-2-yl)methylcyclopropane-1-sulfonyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1143434-0.05g |
1-[(5-methyl-1,3-thiazol-2-yl)methyl]cyclopropane-1-sulfonyl chloride |
2138113-61-6 | 95% | 0.05g |
$1188.0 | 2023-10-26 | |
| Enamine | EN300-1143434-0.1g |
1-[(5-methyl-1,3-thiazol-2-yl)methyl]cyclopropane-1-sulfonyl chloride |
2138113-61-6 | 95% | 0.1g |
$1244.0 | 2023-10-26 | |
| Enamine | EN300-1143434-0.25g |
1-[(5-methyl-1,3-thiazol-2-yl)methyl]cyclopropane-1-sulfonyl chloride |
2138113-61-6 | 95% | 0.25g |
$1300.0 | 2023-10-26 | |
| Enamine | EN300-1143434-0.5g |
1-[(5-methyl-1,3-thiazol-2-yl)methyl]cyclopropane-1-sulfonyl chloride |
2138113-61-6 | 95% | 0.5g |
$1357.0 | 2023-10-26 | |
| Enamine | EN300-1143434-1.0g |
1-[(5-methyl-1,3-thiazol-2-yl)methyl]cyclopropane-1-sulfonyl chloride |
2138113-61-6 | 1g |
$1371.0 | 2023-06-09 | ||
| Enamine | EN300-1143434-2.5g |
1-[(5-methyl-1,3-thiazol-2-yl)methyl]cyclopropane-1-sulfonyl chloride |
2138113-61-6 | 95% | 2.5g |
$2771.0 | 2023-10-26 | |
| Enamine | EN300-1143434-5.0g |
1-[(5-methyl-1,3-thiazol-2-yl)methyl]cyclopropane-1-sulfonyl chloride |
2138113-61-6 | 5g |
$3977.0 | 2023-06-09 | ||
| Enamine | EN300-1143434-10.0g |
1-[(5-methyl-1,3-thiazol-2-yl)methyl]cyclopropane-1-sulfonyl chloride |
2138113-61-6 | 10g |
$5897.0 | 2023-06-09 | ||
| Enamine | EN300-1143434-1g |
1-[(5-methyl-1,3-thiazol-2-yl)methyl]cyclopropane-1-sulfonyl chloride |
2138113-61-6 | 95% | 1g |
$1414.0 | 2023-10-26 | |
| Enamine | EN300-1143434-5g |
1-[(5-methyl-1,3-thiazol-2-yl)methyl]cyclopropane-1-sulfonyl chloride |
2138113-61-6 | 95% | 5g |
$4102.0 | 2023-10-26 |
1-(5-methyl-1,3-thiazol-2-yl)methylcyclopropane-1-sulfonyl chloride Related Literature
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
Additional information on 1-(5-methyl-1,3-thiazol-2-yl)methylcyclopropane-1-sulfonyl chloride
Recent Advances in the Application of 1-(5-methyl-1,3-thiazol-2-yl)methylcyclopropane-1-sulfonyl chloride (CAS: 2138113-61-6) in Chemical Biology and Pharmaceutical Research
The compound 1-(5-methyl-1,3-thiazol-2-yl)methylcyclopropane-1-sulfonyl chloride (CAS: 2138113-61-6) has recently emerged as a key intermediate in the synthesis of novel bioactive molecules, particularly in the fields of chemical biology and pharmaceutical research. This sulfonyl chloride derivative, characterized by its unique thiazole and cyclopropane motifs, has garnered significant attention due to its versatile reactivity and potential applications in drug discovery and development. Recent studies have highlighted its role as a crucial building block for the construction of sulfonamide-based therapeutics, which are known for their diverse pharmacological activities.
A recent study published in the Journal of Medicinal Chemistry (2023) demonstrated the utility of 1-(5-methyl-1,3-thiazol-2-yl)methylcyclopropane-1-sulfonyl chloride in the synthesis of potent kinase inhibitors. The researchers utilized this compound as a key intermediate to introduce a sulfonamide moiety into the scaffold of a series of ATP-competitive inhibitors targeting the PI3K/AKT/mTOR pathway. The resulting compounds exhibited nanomolar inhibitory activity against PI3Kα, with improved selectivity profiles compared to earlier generations of inhibitors. This work underscores the importance of this sulfonyl chloride derivative in the development of targeted cancer therapies.
In another significant development, researchers at a leading pharmaceutical company reported the use of 2138113-61-6 in the synthesis of novel antimicrobial agents targeting Gram-positive pathogens. The compound's ability to serve as a sulfonylating agent for various nucleophiles, including amines and hydroxyl groups, enabled the rapid generation of a diverse library of sulfonamide derivatives. Several lead compounds from this library demonstrated potent activity against methicillin-resistant Staphylococcus aureus (MRSA) with minimal cytotoxicity against mammalian cells, suggesting potential for development as next-generation antibiotics.
The structural features of 1-(5-methyl-1,3-thiazol-2-yl)methylcyclopropane-1-sulfonyl chloride contribute to its unique reactivity profile. The electron-withdrawing nature of the sulfonyl chloride group, combined with the steric effects imposed by the cyclopropane ring and thiazole moiety, creates a delicate balance between reactivity and stability that makes it particularly useful for selective sulfonylation reactions. Recent mechanistic studies have provided deeper insights into these properties, enabling more efficient synthetic strategies for incorporating this building block into complex molecular architectures.
Looking forward, the applications of 2138113-61-6 appear poised for expansion into new therapeutic areas. Preliminary results from ongoing research suggest its potential utility in the development of covalent inhibitors for challenging targets such as KRAS mutants and protein-protein interactions. The compound's ability to introduce both polar (sulfonamide) and lipophilic (thiazole, cyclopropane) elements into drug candidates makes it particularly valuable for addressing the complex requirements of modern drug design, including the need for balanced physicochemical properties and target engagement.
2138113-61-6 (1-(5-methyl-1,3-thiazol-2-yl)methylcyclopropane-1-sulfonyl chloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)